4-(Methoxycarbonyl)-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid

• Molecular Formula: C13H14O4
• Molecular Weight: 234.25 g/mol
• IUPAC Name: 4-methoxycarbonyl-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid
• InChI: InChI=1S/C13H14O4/c1-17-13(16)11-7-6-10(12(14)15)8-4-2-3-5-9(8)11/h6-7H,2-5H2,1H3,(H,14,15)
• InChI Key: CPCLGMDOONRLCJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2CCCCC2=C(C=C1)C(=O)O

Description

4-(Methoxycarbonyl)-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid is an organic compound that belongs to the class of naphthalene derivatives This compound is characterized by the presence of a methoxycarbonyl group and a carboxylic acid group attached to a tetrahydronaphthalene ring system

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(Methoxycarbonyl)-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid can be achieved through several synthetic routes. One common method involves the carboxylation of a Grignard reagent. The Grignard reagent, typically prepared from a halogenated naphthalene derivative, reacts with carbon dioxide to form the carboxylic acid group. The methoxycarbonyl group can be introduced through esterification reactions using methanol and an appropriate acid catalyst .

Industrial Production Methods: Industrial production of this compound may involve large-scale esterification and carboxylation processes. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the desired product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity this compound.

Chemical Reactions Analysis

Types of Reactions: 4-(Methoxycarbonyl)-5,6,7,8-tetrahydronaphthalene-1-carboxylic acid undergo